N-allyl-2-[2-oxo-1,3-benzoxazol-3(2H)-yl]acetamide

• IUPAC Name: 2-(2-oxo-1,3-benzoxazol-3-yl)-N-prop-2-enylacetamide
• InChI: InChI=1S/C12H12N2O3/c1-2-7-13-11(15)8-14-9-5-3-4-6-10(9)17-12(14)16/h2-6H,1,7-8H2,(H,13,15)
• InChI Key: BAKKLMGEDQDRPR-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)CN1C2=CC=CC=C2OC1=O
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

“N-allyl-2-[2-oxo-1,3-benzoxazol-3(2H)-yl]acetamide” is a chemical compound. Benzoxazole, a part of this compound, is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas.

Synthesis Analysis

Benzoxazole has been extensively used as a starting material for different mechanistic approaches in drug discovery. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized.

Molecular Structure Analysis

Benzoxazole is a bicyclic planar molecule. It is a fused bicyclic aromatic planar heterocycle containing benzene and a 1,3-oxazole ring structure.

Chemical Reactions Analysis

Benzoxazole exhibits a high possibility of broad substrate scope and functionalization. There has been a large upsurge in the synthesis of benzoxazole via different pathways.

Mechanism of Action

Target of Action

Benzoxazole, a core structure in this compound, has been extensively used in drug discovery due to its broad substrate scope and functionalization . It offers several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on .

Mode of Action

The benzoxazole moiety is known to interact with various biological targets, leading to a range of therapeutic effects .

Biochemical Pathways

Benzoxazole derivatives have been synthesized via different pathways and have shown a wide range of biological activities .

Result of Action

Compounds containing the benzoxazole moiety have been associated with a variety of biological activities, including anti-microbial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects .

Advantages and Limitations for Lab Experiments

One advantage of N-allyl-2-[2-oxo-1,3-benzoxazol-3(2H)-yl]acetamide is its high selectivity for copper ions, making it a useful tool for detecting copper ions in complex biological samples. However, its limited solubility in aqueous solutions and low quantum yield may limit its applications in certain experiments.

Future Directions

There are several potential future directions for the research on N-allyl-2-[2-oxo-1,3-benzoxazol-3(2H)-yl]acetamide. One direction is to explore its applications in medical diagnostics, particularly in the detection of copper ions in biological samples. Another direction is to modify the compound to improve its solubility and quantum yield for wider applications in fluorescence imaging and sensing. Additionally, further research is needed to understand the mechanism of action of this compound and its potential interactions with other metal ions.

Synthesis Methods

The synthesis method of N-allyl-2-[2-oxo-1,3-benzoxazol-3(2H)-yl]acetamide involves the reaction of 2-aminobenzoic acid with acetic anhydride to form 2-acetamidobenzoic acid. This compound is then reacted with allyl bromide and potassium carbonate to produce this compound.

Scientific Research Applications

N-allyl-2-[2-oxo-1,3-benzoxazol-3(2H)-yl]acetamide has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a fluorescent probe for detecting metal ions. It has been shown to selectively detect copper ions in aqueous solutions and has potential applications in environmental monitoring and medical diagnostics.